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Compound of Interest

Compound Name: 1-Pyrenol, 6-nitro-
CAS No.: 1767-28-8
Cat. No.: B122723
Get Quote
. J

Executive Summary

1-Pyrenol, 6-nitro- (CAS: 1767-28-8), also known as 1-hydroxy-6-nitropyrene, is a nitrated
polycyclic aromatic hydrocarbon (nitro-PAH).[1][2][3] Unlike standard organic waste, this
compound possesses significant mutagenic and carcinogenic potential due to its ability to form
DNA adducts following metabolic activation.

Immediate Action Required:
e Do not dispose of down the drain.

+ Do not mix with general oxidizers (e.g., bleach) without specific protocol, as this may
generate toxic quinones.

* Mandatory: Segregate as Cytotoxic/Genotoxic Chemical Waste for high-temperature
incineration.[1]

Part 1: Chemical Profile & Hazard Identification
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Why this specific protocol is necessary.

To handle this compound safely, one must understand the mechanism of its toxicity. Nitro-PAHs
are not directly reactive with DNA, they require metabolic activation.[1] 1-Pyrenol, 6-nitro-
undergoes nitroreduction or ring oxidation (often via CYP450 enzymes), creating reactive
electrophiles (hydroxylamines) that covalently bind to DNA (guanine residues), causing
replication errors.[1]

Physicochemical & Safety Data

Parameter Specification

Chemical Name 6-Nitro-1-pyrenol

CAS Number 1767-28-8

Molecular Formula C16HaNOs3

Appearance Yellow to Brown Solid/Needles

N Soluble in DMSO, Methanol, Acetone; Insoluble
Solubility

in Water
Primary Hazard Mutagen / Carcinogen (Suspected)
Target Organs Liver, Lungs, Bladder

WARNING / DANGER (Treat as Carcinogen

GHS Signal Word
Cat.[1][4] 2 or 1B)

Part 2: Pre-Disposal Handling & Containment

The self-validating safety system.[1]

Effective disposal begins at the bench.[1] The following containment strategy prevents cross-
contamination before the waste ever reaches the drum.

Engineering Controls

o Primary: Class Il Biological Safety Cabinet (if handling biological assays) or Chemical Fume
Hood.[1]
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» Static Control: Use an antistatic gun or ionizer if weighing dry powder, as nitro-PAHs can be
electrostatically active and disperse easily.[1]

Personal Protective Equipment (PPE)[1]

e Hands: Double-gloving is mandatory.[1]
o Inner Layer: Nitrile (4 mil).[1]
o Quter Layer: Nitrile (minimum 5 mil) or Laminate (Silver Shield) for prolonged handling.[1]
o Rationale: PAHs are lipophilic and can permeate standard latex rapidly.[1]

o Body: Tyvek lab coat or sleeve covers to prevent particulate accumulation on fabric clothing.

[1]

o Respiratory: If working outside a hood (not recommended), a P100 particulate respirator is
required.

Part 3: Disposal Protocol (Step-by-Step)

The core operational directive.[1]

This protocol segregates waste based on physical state to ensure efficient incineration.[1]

Workflow Visualization

The following diagram outlines the decision logic for disposing of 6-nitro-1-pyrenol waste
streams.
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Figure 1: Decision tree for the segregation and packaging of nitro-PAH waste streams.[1]
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Detailed Procedures
A. Solid Waste (Powder, Weigh Boats, Contaminated PPE)

o Container: Use a wide-mouth HDPE jar or a dedicated "Cytotoxic/Carcinogen” yellow waste
bag.[1]

o Wetting: If disposing of pure powder, dampen slightly with water or oil to prevent dust
generation during compaction/transport.

o Sealing: Double-bag all solid waste. Seal with hazardous waste tape.

» Labeling: Affix a label reading: “Hazardous Waste: 6-Nitro-1-pyrenol. Mutagenic.[1][5][6]
Solid.”

B. Liquid Waste (Stock Solutions in DMSO/Methanol)[1]

e Segregation: Do not mix with aqueous acid/base waste streams.[1] Keep in the "Organic
Solvent" stream.

o Container: Amber glass bottles are preferred to prevent photodegradation (which can form
unknown byproducts).[1]

e Headspace: Leave 10% headspace to allow for expansion.[1]

o Labeling: List all solvents (e.g., "DMSO 99%, 6-Nitro-1-pyrenol <1%"). Mark clearly as
"Carcinogen."

Part 4: Decontamination of Glassware & Spills

Restoring the workspace to a safe baseline.

Standard soap and water are insufficient for lipophilic nitro-PAHS.[1]

The "Solvent Rinse" Technique

Before washing glassware in a standard dishwasher or sink:

» Rinse 1: Rinse the vessel with Acetone. Collect this rinse into the Liquid Hazardous Waste
container.
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» Rinse 2: Rinse with Ethanol or Methanol.[1] Collect into Liquid Hazardous Waste.[1]

e Final Wash: Wash with Alconox/detergent and water.[1] This water can now go down the
drain, as the bulk contaminant has been removed.

Spill Management
e Small Spill (<100 mg):

o

Isolate the area.[1][7][8]

[¢]

Cover with a solvent-dampened pad (Acetone).[1]

o

Wipe strictly inward (from periphery to center) to avoid spreading.[1]

[e]

Dispose of pads as Solid Hazardous Waste.

o

Clean surface with detergent and water.[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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